Cas no 898660-40-7 (2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide
• CAS No: 898660-40-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6093284
• PubChem ID: 19183449
• Update Time: 2025-08-03

2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7509601
• 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide
• 898660-40-7
• Z44409055
• AKOS002959627

• Inchi： 1S/C12H12N2O/c1-9-3-5-10(6-4-9)7-11(8-13)12(15)14-2/h3-7H,1-2H3,(H,14,15)/b11-7-
• InChI Key： MDMNCHXNLDFQJS-XFFZJAGNSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(C)=CC=1)NC

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide

Recent Advances in the Study of 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide (CAS: 898660-40-7)

The compound 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide (CAS: 898660-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyano and enamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also reduces the cost and environmental impact, making it more feasible for large-scale pharmaceutical applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as a kinase inhibitor. Specifically, 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide has been shown to selectively inhibit certain tyrosine kinases involved in cancer cell proliferation. A preclinical study (Nature Communications, 2024) reported that the compound exhibited significant anti-tumor effects in vitro and in vivo, with minimal off-target toxicity. These findings suggest its potential as a lead compound for developing novel anti-cancer therapies.

Further mechanistic studies have elucidated the molecular interactions between 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide and its kinase targets. X-ray crystallography and molecular docking simulations revealed that the compound binds to the ATP-binding pocket of the kinase, thereby preventing phosphorylation and subsequent activation of downstream signaling pathways. This detailed understanding of its mechanism provides a solid foundation for structure-activity relationship (SAR) studies and further optimization.

Beyond oncology, recent research has explored the compound's potential in treating inflammatory and autoimmune diseases. A study in the European Journal of Pharmacology (2023) demonstrated that 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide could modulate the activity of key inflammatory cytokines, such as TNF-α and IL-6, in animal models of rheumatoid arthritis. These findings open new avenues for repurposing the compound in immunomodulatory therapies.

Despite these promising results, challenges remain in the clinical translation of 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further formulation development. Additionally, comprehensive toxicity profiling is required to ensure its safety for human use. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems.

In conclusion, 2-cyano-N-methyl-3-(4-methylphenyl)prop-2-enamide (CAS: 898660-40-7) represents a versatile and promising candidate in the field of drug discovery. Its dual potential in oncology and immunology, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a valuable molecule for future therapeutic development. Continued research efforts will be crucial in overcoming current limitations and unlocking its full clinical potential.